Cas no 885182-15-0 (N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide)

• Product Name: N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide
• CAS No: 885182-15-0
• MF: C₂₄H₂₂N₄O₂
• MW: 398.457085132599
• CID: 5438372
• Update Time: 2025-07-15

N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[(3Z)-3-(1-cyano-2-oxo-2-piperidin-1-ylethylidene)isoindol-1-yl]-4-methylbenzamide
• Benzamide, N-[1-[1-cyano-2-oxo-2-(1-piperidinyl)ethylidene]-1H-isoindol-3-yl]-4-methyl-
• N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide

• Inchi： 1S/C24H22N4O2/c1-16-9-11-17(12-10-16)23(29)27-22-19-8-4-3-7-18(19)21(26-22)20(15-25)24(30)28-13-5-2-6-14-28/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,26,27,29)
• InChI Key： WZENMMXWRYICBW-UHFFFAOYSA-N
• SMILES： C(NC1C2=C(C(=C(C#N)C(=O)N3CCCCC3)N=1)C=CC=C2)(=O)C1=CC=C(C)C=C1

Additional information on N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide

N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide (CAS No. 885182-15-0): A Comprehensive Overview

N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide (CAS No. 885182-15-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a derivative of isoindole and piperidine, two important heterocyclic systems that are widely studied for their biological activities.

The isoindole moiety, a core component of the compound, is a seven-membered heterocyclic ring system with a benzene ring fused to a pyrrole ring. This structure is known for its versatility in forming various bioactive compounds, including those with anti-inflammatory, antiviral, and anticancer properties. The presence of the piperidine ring, on the other hand, adds an additional layer of complexity and functionality to the molecule. Piperidine is a six-membered heterocyclic amine that is commonly found in natural products and synthetic drugs, contributing to their pharmacological activities.

One of the key features of N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide is the cyano group (CN) attached to the ethylidene moiety. The cyano group is a potent electron-withdrawing group that can significantly influence the electronic properties of the molecule, affecting its reactivity and biological activity. This feature makes the compound an interesting candidate for various chemical and biological studies.

Recent research has highlighted the potential of N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoindol-3-yl-4-methylbenzamide in several therapeutic areas. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response. Additionally, preliminary data suggest that this compound may have antiviral properties, particularly against certain RNA viruses, making it a promising lead for further development in antiviral drug discovery.

In the context of cancer research, N-(1Z)-1-1-cyano-2-oxo-2-(piperidin-1-yl)ethylidene-1H-isoin-dol3-y-l4-methylbenzamide has been investigated for its potential as an anticancer agent. The compound's ability to induce apoptosis in cancer cells through multiple mechanisms, such as DNA damage and disruption of cell cycle progression, has been reported in several in vitro studies. These findings underscore the compound's potential as a novel therapeutic agent for cancer treatment.

The synthesis of N-(1Z)-1-cyano-oxy-oxy-oxy-piperidine)ethylidene)isoindole)methylbenzamide involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of the isoindole core through a condensation reaction between phthalimide and an appropriate aldehyde or ketone. The subsequent introduction of the cyano group and piperidine moiety can be achieved through various synthetic strategies, including nucleophilic addition and substitution reactions. The final step involves the formation of the amide bond by coupling the isoindole derivative with 4-methylbenzoic acid using standard coupling reagents such as EDCI and HOBt.

From a pharmacokinetic perspective, N-(1Z)-c-y-a-n-o-o-x-y-p-i-p-e-r-i-d-i-n-e)e-t-h-y-l-i-d-e-n-e)i-s-o-i-n-d-o-l-e)m-e-t-h-y-l-b-e-n-z-a-m-i-d-e exhibits favorable properties that make it suitable for further preclinical and clinical evaluation. Studies have shown that the compound has good solubility in both aqueous and organic solvents, which facilitates its administration and absorption. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, N-(1Z)-c-y-a-n-o-o-x-y-p-i-p-e-r-i-d-i-n-e)e-t-h-y-l-i-d-e-n-e)i-s-o-i-n-d-o-l-e)m-e-t-h-y-l-b-e-n-z-a-m-i-d-e (CAS No. 885182–0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing new treatments for various diseases.